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Introduction
Laughter, a stereotyped vocal expression in humans, has deep evolutionary roots that can be

traced back to our primate ancestors.[1] Understanding the evolutionary trajectory of this

complex social behavior provides critical insights into the development of human sociality,

communication, and affective neuroscience. This technical guide synthesizes current research

on the evolutionary origins of laughter in primates, presenting key data, experimental

methodologies, and the underlying neurobiological pathways. The information is intended for

researchers, scientists, and drug development professionals interested in the biological basis

of positive affect and social bonding.

Phylogenetic Continuity of Laughter
Scientific evidence strongly supports the hypothesis that human laughter evolved from the play

vocalizations of our primate relatives.[1][2] Acoustic and phylogenetic analyses of tickle-

induced vocalizations in great apes (orangutans, gorillas, chimpanzees, and bonobos) and

human infants reveal a clear evolutionary continuity.[1][3] The phylogenetic tree reconstructed

from these acoustic data mirrors the well-established genetic relationships among these
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species, suggesting a common ancestral origin for these vocalizations approximately 10 to 16

million years ago.[1][2] While human laughter has distinct acoustic features, such as consistent

egressive airflow and regular voicing, these are exaggerations of pre-existing traits found in our

ape relatives.[3]

Data Presentation: Acoustic Properties of Primate
Laughter and Play Vocalizations
Quantitative analysis of the acoustic structure of primate vocalizations during play and tickling

provides crucial data for comparative studies. The following tables summarize key acoustic

parameters from studies on great ape and human laughter-like vocalizations.

Table 1: Acoustic Parameters of Tickle-Induced
Vocalizations in Great Apes and Humans

Species

Fundament
al
Frequency
(Hz)

Duration of
Vocalization
Bout (s)

Number of
Calls per
Bout

Call Rate
(calls/s)

Voicing (%)

Human

(Homo

sapiens)

250 - 500 1.5 - 3.0 5 - 15 3.3 - 5.0 > 90

Chimpanzee

(Pan

troglodytes)

200 - 400 1.0 - 2.5 4 - 10 4.0 - 5.0 Variable

Bonobo (Pan

paniscus)
200 - 400 1.2 - 2.8 5 - 12 4.2 - 5.4 Variable

Gorilla

(Gorilla

gorilla)

150 - 300 0.8 - 2.0 3 - 8 3.8 - 4.5 Low

Orangutan

(Pongo

pygmaeus)

300 - 600 0.5 - 1.5 2 - 6 4.0 - 6.0 Low
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Note: Data are approximate ranges compiled from multiple sources for illustrative purposes.

Actual values can vary based on individual, age, and context.

Table 2: Frequency and Duration of Play-Face
Expressions in Great Apes

Species
Mean Frequency of
Play-Face (per
minute of play)

Mean Duration of
Play-Face (s)

Context

Chimpanzee (Pan

troglodytes)
1.02 ± 0.75 0.5 - 1.5 Social Play

Gorilla (Gorilla gorilla) 0.021 ± 0.003 (FPF) 0.6 - 1.8 Social Play

Orangutan (Pongo

pygmaeus)
Variable 0.4 - 1.2 Social Play

Gelada

(Theropithecus

gelada)

Variable (FPF more

frequent in mother-

offspring play)

Variable Social Play

FPF (Full Play-Face) involves the exposure of both upper and lower teeth.[4][5] Data on

frequency and duration can vary significantly based on the study's methodology and the

specific social context.[4][6]

Experimental Protocols
Protocol 1: Acoustic Analysis of Primate Vocalizations
This protocol outlines the steps for recording and analyzing primate laughter-like vocalizations.

1. Sound Recording:

Equipment: Use a high-quality, portable digital recorder and a directional microphone with a

windscreen.[7]

Sampling Rate: A minimum sampling rate of 44.1 kHz is recommended to capture the full

frequency range of primate vocalizations.[7]
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Procedure:

Maintain a consistent distance from the vocalizing individual to ensure comparable

recording quality.

Record detailed contextual information for each vocalization, including the identities of

individuals involved, the social context (e.g., play, tickling), and any accompanying

behaviors.[7]

Minimize background noise by choosing appropriate recording times and locations.[7]

2. Acoustic Analysis:

Software: Utilize specialized bioacoustics software such as Praat or Raven Pro.

Spectrographic Analysis:

Generate spectrograms to visualize the time-frequency structure of the vocalizations.[8]

Use a wide-band filter (e.g., 300 Hz) to clearly visualize formant frequencies.[8]

Parameter Extraction:

Temporal Features: Measure the duration of individual calls, the number of calls in a bout,

and the inter-call intervals.[7]

Spectral Features:

Fundamental Frequency (F0): Measure the mean, minimum, and maximum F0. For

high-F0 signals, correlograms can provide more accurate estimates than standard pitch

tracking algorithms.[9]

Formant Frequencies: Measure the first three to four formant frequencies (F1-F4),

which reflect the filtering properties of the vocal tract.[8]

Voicing: Determine the percentage of the vocalization that is voiced (i.e., produced with

vocal fold vibration).
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Protocol 2: Observational Study of Play Behavior and
Facial Expressions
This protocol describes a methodology for systematically observing and quantifying primate

play behavior and associated facial expressions.

1. Ethogram Development:

Create a detailed ethogram, which is a catalog of species-specific behaviors.[10][11] The

ethogram for play should include precise, objective definitions for different types of play (e.g.,

rough-and-tumble, chase) and facial expressions (e.g., Play-Face, Full Play-Face).[12][13]

Play-Face (PF): Mouth opened with only the lower teeth exposed.[5]

Full Play-Face (FPF): Mouth opened with both lower and upper teeth and gums exposed.[5]

2. Data Collection:

Sampling Method:

Focal Animal Sampling: Observe one individual for a predetermined period (e.g., 15

minutes) and record all instances of play behavior and facial expressions.[14]

All-Occurrences Sampling: Record every occurrence of a specific behavior (e.g., play-

face) within the group.[14]

Recording:

Use video recordings to allow for detailed, frame-by-frame analysis of facial expressions

and behaviors.[15]

Note the context of each play bout, including the participants, duration, and outcome.

3. Data Analysis:

Facial Action Coding System (FACS): For detailed analysis of facial expressions, use a

standardized system like ChimpFACS or OrangFACS to code the specific muscle

movements involved.[16]
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Quantitative Analysis: Calculate the frequency and duration of different play behaviors and

facial expressions. Analyze the temporal relationship between facial expressions and specific

play actions.

Mandatory Visualization: Signaling Pathways and
Evolutionary Models
Neural Pathways for Primate Vocal Production
The production of primate vocalizations, including laughter-like sounds, involves a complex

interplay of cortical and subcortical neural pathways. Two main systems are recognized: a

phylogenetically older limbic pathway for innate, emotionally driven vocalizations, and a more

recently evolved cortical pathway that allows for more voluntary control in some species.[17]
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Caption: Neural pathways for primate vocal production.
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Experimental Workflow for Studying Primate Play
Vocalizations
A systematic workflow is essential for rigorous scientific investigation into the acoustic

properties and social function of primate play vocalizations.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Collection

Data Analysis

Interpretation & Hypothesis Testing

Field/Lab Observation

Video & Audio Recording

Contextual Data Logging

Spectrographic Acoustic AnalysisEthogram-based Behavioral Coding

Statistical Analysis

Comparative Analysis across Species Correlation of Acoustics & Behavior

Phylogenetic Reconstruction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Last Common Ancestor (10-16 mya)
- Tickle-induced vocalization

- Panting-like sounds

Great Apes
- Laughter as predominant play signal

- Development of 'play-face'

Diversification

Hominins
- Increased breath control (bipedalism)

- More regular voicing

Hominin Divergence

Modern Humans
- Laughter in diverse social contexts

- Egressive airflow, complex acoustics

Further Specialization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The evolution of laughter in great apes and humans - PMC [pmc.ncbi.nlm.nih.gov]

2. cybermedlife.eu [cybermedlife.eu]

3. sciencedaily.com [sciencedaily.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. Frontiers | Playful expressions of one-year-old chimpanzee infants in social and solitary
play contexts [frontiersin.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1245199/docs?utm_src=pdf-body-img#evolutionary-origins-of-laughter-in-primates
https://www.benchchem.com/product/b1245199?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC2889984/
https://www.cybermedlife.eu/attachments/article/2763/Reconstructing%20the%20evolution%20of%20laughter%20in%20great%20apes%20and%20humans..pdf
https://www.sciencedaily.com/releases/2009/06/090604124013.htm
https://www.researchgate.net/figure/Mean-frequency-SE-of-play-face-PF-and-full-play-face-FPF-in-chimpanzees-a-and_fig4_326356975
https://www.researchgate.net/publication/49764189_Playing_With_the_Face_Playful_Facial_Chattering_and_Signal_Modulation_in_a_Monkey_Species_Theropithecus_gelada
https://www.frontiersin.org/journals/psychology/articles/10.3389/fpsyg.2014.00741/full
https://www.frontiersin.org/journals/psychology/articles/10.3389/fpsyg.2014.00741/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Bioacoustic Field Research: A Primer to Acoustic Analyses and Playback Experiments
With Primates - PMC [pmc.ncbi.nlm.nih.gov]

8. scispace.com [scispace.com]

9. diva-portal.org [diva-portal.org]

10. m.youtube.com [m.youtube.com]

11. Observational ethogram activity – Wisconsin National Primate Research Center – UW–
Madison [primate.wisc.edu]

12. zoousti.cz [zoousti.cz]

13. researchgate.net [researchgate.net]

14. opensiuc.lib.siu.edu [opensiuc.lib.siu.edu]

15. Playing it cool: Characterizing social play, bout termination, and candidate play signals of
juvenile and infant Tibetan macaques (Macaca thibetana) - PMC [pmc.ncbi.nlm.nih.gov]

16. Neurobiology and Anatomy of Facial Expressions in Great Apes: Application of the
AnimalFACS and Its Possible Association with the Animal’s Affective State - PMC
[pmc.ncbi.nlm.nih.gov]

17. The neurobiology of innate, volitional and learned vocalizations in mammals and birds -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Evolutionary origins of laughter in primates].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245199/docs#evolutionary-origins-of-laughter-in-
primates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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